8-(3-(benzyl(methyl)amino)propyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[3-[benzyl(methyl)amino]propyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H26N6O2/c1-15-13-27-17-18(24(3)21(29)25(4)19(17)28)22-20(27)26(15)12-8-11-23(2)14-16-9-6-5-7-10-16/h5-7,9-10,13H,8,11-12,14H2,1-4H3
• InChI Key: QMYGHVHWGNSCFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCCN(C)CC4=CC=CC=C4)N(C(=O)N(C3=O)C)C
• Molecular Formula: C21H26N6O2
• Molecular Weight: 394.5 g/mol

Description

8-(3-(benzyl(methyl)amino)propyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H26N6O2 and its molecular weight is 394.479. The purity is usually 95%.
BenchChem offers high-quality 8-(3-(benzyl(methyl)amino)propyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3-(benzyl(methyl)amino)propyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationship Studies

Research on derivatives of the imidazo[2,1-f]purinones, including the specified compound, has been focused on their potential as potent and selective A3 adenosine receptor antagonists. Studies by Baraldi et al. (2008) extend previous research on the structure-activity relationship (SAR) of these compounds, exploring various substitutions to improve potency and hydrophilicity. Their findings suggest potential therapeutic applications in conditions where modulation of the A3 receptor is beneficial, such as inflammatory diseases and cancer. The binding disposition of these compounds has also been investigated through docking and 3D-QSAR studies, shedding light on their interaction with the receptor and guiding the development of more effective derivatives (Baraldi et al., 2008).

Antagonistic Activity on Human A3 Adenosine Receptors

Further exploration into the chemistry of imidazo[2,1-f]purinones by Baraldi et al. (2005) identified derivatives with potent and selective antagonistic activity towards the human A3 adenosine receptors. This research underscores the therapeutic potential of these compounds in treating diseases where the A3 receptor plays a key role. The study highlights compound "1-benzyl-7-methyl-3-propyl-1H,8H-imidazo[2,1-f]purine-2,4-dione" as particularly promising, featuring a low nanomolar Ki value, indicative of high affinity for the A3 receptor (Baraldi et al., 2005).

Novel Purine Derivatives Synthesis

A broader scope of research around the purine derivatives, including imidazo[2,1-f]purinones, focuses on their synthesis and potential as pharmacological agents. For instance, the study by Kim et al. (1978) on imidazo[1,2-a]-s-triazine nucleosides and their antiviral activity showcases the versatility of purine analogs in drug development. Although this research does not directly involve the specified compound, it provides context for the scientific interest in purine derivatives for therapeutic use, including their potential antiviral properties (Kim et al., 1978).